Cas no 1245831-55-3 (1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile)

1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclobutanecarbonitrile is a boronic ester derivative featuring a cyclobutylcarbonitrile substituent. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the tetramethyl dioxaborolane group enhances stability, facilitating handling and storage under ambient conditions. The cyclobutanecarbonitrile moiety offers steric and electronic modulation, making it valuable in medicinal chemistry and materials science applications. Its high purity and consistent reactivity ensure reliable performance in catalytic transformations. This reagent is particularly useful in constructing pharmaceutical scaffolds and functionalized organic materials.

1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile structure

1245831-55-3 structure

Product Name:1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile

CAS No:1245831-55-3

MF:C₁₇H₂₂BNO₂

MW:283.17308473587

MDL:MFCD19689512

CID:1091878

PubChem ID:58034663

Update Time:2025-05-28

1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclobutanecarbonitrile
- 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutane-1-carbonitrile
- 1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile
- 1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclobutanecarbonitrile
- EN300-12575857
- CS-0356815
- AKOS022178775
- RRILNLLICJXSIA-UHFFFAOYSA-N
- 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclobutane-1-carbonitrile
- 1245831-55-3
- AB92059
- Z2044738495
- DTXSID00728676
- DA-13696
- 1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]cyclobutanecarbonitrile
- PS-16154
- 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclobutane carbonitrile
- F85952
- SCHEMBL238507
- 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutane-1-carbonitrile
- MDL： MFCD19689512
- Inchi： 1S/C17H22BNO2/c1-15(2)16(3,4)21-18(20-15)14-8-6-13(7-9-14)17(12-19)10-5-11-17/h6-9H,5,10-11H2,1-4H3
- InChI Key： RRILNLLICJXSIA-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)C2(C#N)CCC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 283.1743591g/mol
Monoisotopic Mass: 283.1743591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2Å²

1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019115179-1g	1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclobutanecarbonitrile	1245831-55-3	95%	1g	$669.60	2023-09-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10769-100MG	1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile	1245831-55-3	97%	100MG	￥ 937.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10769-250MG	1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile	1245831-55-3	97%	250MG	￥ 1,491.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10769-500MG	1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile	1245831-55-3	97%	500MG	￥ 2,488.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10769-1G	1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile	1245831-55-3	97%	1g	￥ 3,729.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10769-5G	1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile	1245831-55-3	97%	5g	￥ 11,187.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10769-10G	1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile	1245831-55-3	97%	10g	￥ 18,645.00	2023-03-31
Advanced ChemBlocks	A-609-1G	1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclobutanecarbonitrile	1245831-55-3	95%	1g	$720	2024-05-21
Advanced ChemBlocks	A-609-5G	1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclobutanecarbonitrile	1245831-55-3	95%	5G	$2,625	2023-09-15
eNovation Chemicals LLC	Y1299495-100mg	1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclobutanecarbonitrile	1245831-55-3	97%	100mg	$185	2024-07-21